2-Cyclopropyl-5-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-1,3,4-thiadiazole

• IUPAC Name: 2-cyclopropyl-5-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-1,3,4-thiadiazole
• InChI: InChI=1S/C17H19N3S/c1-2-4-12(5-3-1)14-8-17(9-14)10-20(11-17)16-19-18-15(21-16)13-6-7-13/h1-5,13-14H,6-11H2
• InChI Key: LJZAIUCZMIVLQX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(S2)N3CC4(C3)CC(C4)C5=CC=CC=C5
• Molecular Formula: C17H19N3S
• Molecular Weight: 297.4 g/mol

Description

The compound “2-Cyclopropyl-5-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-1,3,4-thiadiazole” is a complex organic molecule. It contains a thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom. It also contains a cyclopropyl group and a spiro[3.3]heptane group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The spiro[3.3]heptane group, in particular, is a type of spirocyclic compound, which is a polycyclic compound in which two rings share a single atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the thiadiazole ring might undergo reactions typical of other heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific studies. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could be vast and would depend on its intended use. If it’s a novel compound, initial studies would likely focus on its synthesis, characterization, and potential applications.